1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine
Overview
Description
1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.20490738 g/mol and the complexity rating of the compound is 467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
1131622-97-3 |
|---|---|
Molecular Formula |
C19H28N2O4 |
Molecular Weight |
348.4 g/mol |
IUPAC Name |
4-[[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]benzoic acid |
InChI |
InChI=1S/C19H28N2O4/c1-5-16-13-20(10-11-21(16)18(24)25-19(2,3)4)12-14-6-8-15(9-7-14)17(22)23/h6-9,16H,5,10-13H2,1-4H3,(H,22,23) |
InChI Key |
NNEICFKHZYOTGX-UHFFFAOYSA-N |
SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O |
Canonical SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
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